Cas no 1260853-03-9 (ethyl 5-amino-2-tert-butyloxazole-4-carboxylate)

Ethyl 5-amino-2-tert-butyloxazole-4-carboxylate is a versatile oxazole derivative widely utilized in pharmaceutical and agrochemical research. This compound features a tert-butyl group at the 2-position and an amino substituent at the 5-position, enhancing its steric and electronic properties for selective reactivity. The ethyl carboxylate moiety improves solubility and facilitates further functionalization, making it a valuable intermediate in heterocyclic synthesis. Its structural stability and compatibility with diverse reaction conditions enable applications in the development of bioactive molecules, including potential drug candidates and crop protection agents. The compound's well-defined reactivity profile and high purity make it a reliable choice for synthetic chemists aiming to construct complex oxazole-based architectures.

ethyl 5-amino-2-tert-butyloxazole-4-carboxylate structure

1260853-03-9 structure

Product Name:ethyl 5-amino-2-tert-butyloxazole-4-carboxylate

CAS No:1260853-03-9

MF:C₁₀H₁₆N₂O₃

MW:212.245642662048

CID:1011241

PubChem ID:53404691

Update Time:2025-07-02

ethyl 5-amino-2-tert-butyloxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-amino-2-tert-butyloxazole-4-carboxylate
- EN300-6509927
- Ethyl 5-amino-2-(tert-butyl)oxazole-4-carboxylate
- YCIOVYFMXJLECW-UHFFFAOYSA-N
- 1260853-03-9
- AKOS015152014
- ethyl 5-amino-2-tert-butyl-1,3-oxazole-4-carboxylate
- DB-096008
- SCHEMBL17646773
- CS-0288963
- MDL： MFCD11976699
- Inchi： 1S/C10H16N2O3/c1-5-14-8(13)6-7(11)15-9(12-6)10(2,3)4/h5,11H2,1-4H3
- InChI Key： YCIOVYFMXJLECW-UHFFFAOYSA-N
- SMILES： O1C(=C(C(=O)OCC)N=C1C(C)(C)C)N

Computed Properties

Exact Mass: 212.11609238g/mol
Monoisotopic Mass: 212.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 78.4Å²

ethyl 5-amino-2-tert-butyloxazole-4-carboxylate Pricemore >>

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Enamine	EN300-6509927-0.05g	ethyl 5-amino-2-tert-butyl-1,3-oxazole-4-carboxylate	1260853-03-9		0.05g	$924.0	2023-05-25
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Enamine	EN300-6509927-1.0g	ethyl 5-amino-2-tert-butyl-1,3-oxazole-4-carboxylate	1260853-03-9		1g	$1100.0	2023-05-25
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Enamine	EN300-6509927-5.0g	ethyl 5-amino-2-tert-butyl-1,3-oxazole-4-carboxylate	1260853-03-9		5g	$3189.0	2023-05-25
Enamine	EN300-6509927-10.0g	ethyl 5-amino-2-tert-butyl-1,3-oxazole-4-carboxylate	1260853-03-9		10g	$4729.0	2023-05-25
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